Cas no 2241872-55-7 (6-bromopyridin-3,4,5-d3-2-amine)

6-bromopyridin-3,4,5-d3-2-amine structure
2241872-55-7 structure
Product Name:6-bromopyridin-3,4,5-d3-2-amine
CAS No:2241872-55-7
MF:C5H5BrN2
MW:176.029084920883
CID:6821257
PubChem ID:169448404
Update Time:2025-03-02

6-bromopyridin-3,4,5-d3-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2241872-55-7
    • CS-22755
    • 6-BROMOPYRIDIN-3,4,5-D3-2-AMINE
    • AT40173
    • 6-bromopyridin-3,4,5-d3-2-amine
    • Inchi: 1S/C5H5BrN2/c6-4-2-1-3-5(7)8-4/h1-3H,(H2,7,8)/i1D,2D,3D
    • InChI Key: BKLJUYPLUWUEOQ-CBYSEHNBSA-N
    • SMILES: BrC1=C([2H])C([2H])=C([2H])C(N)=N1

Computed Properties

  • Exact Mass: 174.98244Da
  • Monoisotopic Mass: 174.98244Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.9Ų
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd